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Compound of Interest

Compound Name: Decanophenone

Cat. No.: B1668281

Application Notes and Protocols for
Decanophenone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of
decanophenone in a laboratory setting. The information is intended to supplement, not

replace, institutional safety protocols and the professional judgment of trained laboratory
personnel.

Chemical and Physical Properties

Decanophenone is a white to off-white crystalline solid.[1][2] A summary of its key physical
and chemical properties is provided in the table below for easy reference.
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Property Value References
Molecular Formula C16H240 [1]

Molar Mass 232.36 g/mol [1]
Appearance White to almost white powder (2]

to crystal

Melting Point 34-36 °C [1112]

Boiling Point 168 °C at 5 mmHg [1][2]

Flash Point >110 °C (>230 °F) [3]

Solubility Insoluble in water [3]

CAS Number 6048-82-4 [1][2]

Safety and Hazard Information

According to the available Safety Data Sheets (SDS), decanophenone is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR
1910.1200).[4] However, as with any chemical, it should be handled with care to minimize
exposure.

2.1 Toxicological Data

Comprehensive toxicological studies on decanophenone are limited.[4] No acute toxicity
information is currently available, and the toxicological properties have not been fully
investigated.[4] Therefore, it is prudent to treat this compound with the standard precautions for
handling laboratory chemicals.

2.2 Ecotoxicological Data

Specific ecotoxicity data for decanophenone is not readily available. To prevent environmental
contamination, it is advised not to empty decanophenone into drains.[4] Proper waste disposal
procedures, as outlined in Section 5.0, must be followed.

Personal Protective Equipment (PPE)
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Standard laboratory PPE is required when handling decanophenone to prevent skin and eye
contact and to avoid inhalation of any dust particles.

PPE Specification Rationale

) ANSI Z87.1 compliant safety Protects eyes from dust
Eye Protection ]
glasses or goggles. particles.

. . Provides a barrier against skin
Hand Protection Nitrile gloves.
contact.

] Protects clothing and skin from
Body Protection Standard laboratory coat. o
contamination.

Generally not required under
normal use with adequate
) ) ventilation. If dust is Minimizes the risk of inhaling
Respiratory Protection i )
generated, a NIOSH-approved  fine particles.
particulate respirator may be

necessary.

Handling and Storage Protocols

4.1 General Handling
Adherence to good laboratory practices is essential when working with decanophenone.

o Engineering Controls: Handle decanophenone in a well-ventilated area. A fume hood is
recommended if there is a potential for dust generation or if heating the compound.

o Personal Hygiene: Avoid contact with skin and eyes.[1] Do not breathe dust.[4] Wash hands

thoroughly after handling.

o Weighing: When weighing the solid, do so in a manner that minimizes dust creation. Using a
weighing boat and gentle transfer techniques is recommended.

e Heating: If heating decanophenone, do so in a fume hood to control any potential vapors.

4.2 Storage
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Proper storage is crucial to maintain the integrity of decanophenone and ensure laboratory
safety.

o General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

[4]

o Temperature: While room temperature is generally acceptable, some suppliers recommend
refrigerated storage between 0-10°C. Consult the supplier's recommendation for the specific
product.

o Incompatibilities: Keep away from strong oxidizing agents.[4]

Spill and Waste Disposal Protocols

5.1 Spill Cleanup

In the event of a spill, follow these procedures to ensure safe cleanup.

o Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

» Assess the Spill: For a small, contained spill of solid decanophenone, laboratory personnel
with appropriate PPE can proceed with cleanup. For large or uncontained spills, contact your
institution's environmental health and safety (EHS) department.

o Cleanup Procedure:

o

Carefully sweep up the solid material, avoiding the generation of dust. A dustpan and
brush or a scoop can be used.

o

Place the collected material into a sealed, labeled container for waste disposal.

o

Wipe the spill area with a damp cloth or paper towel to remove any remaining residue.

[¢]

Place all contaminated cleaning materials into the waste container.

o Decontaminate: Clean the affected area and any equipment used for cleanup with soap and
water.
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5.2 Waste Disposal
Decanophenone and any contaminated materials should be disposed of as chemical waste.
o Container: Collect waste in a clearly labeled, sealed container.

o Labeling: The label should include the name "Decanophenone"” and indicate that it is non-
hazardous chemical waste.

o Disposal Route: Dispose of the waste through your institution's hazardous waste
management program. Do not dispose of decanophenone in the regular trash or down the
drain.

Experimental Workflows and Diagrams
6.1 General Workflow for Handling Decanophenone

The following diagram illustrates the standard workflow for handling decanophenone in a
laboratory setting, from preparation to disposal.
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General Handling Workflow for Decanophenone
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:
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i
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'

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Standard laboratory workflow for decanophenone.
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6.2 Spill Response Logic

This diagram outlines the decision-making process in the event of a decanophenone spill.

Decanophenone Spill Response Logic

Is the spill large
or uncontained?

Click to download full resolution via product page

Caption: Decision tree for responding to a decanophenone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decanophenone handling and storage procedures for
laboratory use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668281#decanophenone-handling-and-storage-
procedures-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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